3-[(5-Methyl-1,2-oxazol-3-yl)methyl]-4,5,6,7-tetrahydro-1,3-benzothiazol-2-one

• IUPAC Name: 3-[(5-methyl-1,2-oxazol-3-yl)methyl]-4,5,6,7-tetrahydro-1,3-benzothiazol-2-one
• InChI: InChI=1S/C12H14N2O2S/c1-8-6-9(13-16-8)7-14-10-4-2-3-5-11(10)17-12(14)15/h6H,2-5,7H2,1H3
• InChI Key: XLZGQFYAKIKXAM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)CN2C3=C(CCCC3)SC2=O
• Molecular Formula: C12H14N2O2S
• Molecular Weight: 250.32 g/mol

Description

3-[(5-Methyl-1,2-oxazol-3-yl)methyl]-4,5,6,7-tetrahydro-1,3-benzothiazol-2-one is a chemical compound that has gained significant attention in the field of scientific research. This compound has been synthesized using various methods and has been found to have potential applications in different areas of research.

Scientific Research Applications

The compound 3-[(5-Methyl-1,2-oxazol-3-yl)methyl]-4,5,6,7-tetrahydro-1,3-benzothiazol-2-one has been found to have potential applications in different areas of scientific research. It has been reported to have anticancer, antifungal, and antimicrobial activities. The compound has also been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.

Mechanism of Action

The mechanism of action of 3-[(5-Methyl-1,2-oxazol-3-yl)methyl]-4,5,6,7-tetrahydro-1,3-benzothiazol-2-one is not fully understood. However, it has been reported to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. The compound has also been found to inhibit the growth of fungi and bacteria by disrupting their cell membranes.
Biochemical and Physiological Effects:
The compound 3-[(5-Methyl-1,2-oxazol-3-yl)methyl]-4,5,6,7-tetrahydro-1,3-benzothiazol-2-one has been found to have both biochemical and physiological effects. It has been reported to increase the levels of reactive oxygen species (ROS) in cancer cells, leading to apoptosis. The compound has also been found to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the degradation of acetylcholine in the brain.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-[(5-Methyl-1,2-oxazol-3-yl)methyl]-4,5,6,7-tetrahydro-1,3-benzothiazol-2-one in lab experiments is its potential to be used as a therapeutic agent in the treatment of various diseases. However, one of the limitations of using this compound is its toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the research on 3-[(5-Methyl-1,2-oxazol-3-yl)methyl]-4,5,6,7-tetrahydro-1,3-benzothiazol-2-one. One of the future directions is to study the compound's potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Another future direction is to study the compound's mechanism of action in more detail to better understand how it works. Additionally, further research is needed to explore the potential of this compound as a therapeutic agent in the treatment of cancer, fungi, and bacteria.
Conclusion:
In conclusion, 3-[(5-Methyl-1,2-oxazol-3-yl)methyl]-4,5,6,7-tetrahydro-1,3-benzothiazol-2-one is a chemical compound that has gained significant attention in the field of scientific research. This compound has been synthesized using various methods and has been found to have potential applications in different areas of research. Further research is needed to fully understand the compound's mechanism of action and to explore its potential as a therapeutic agent in the treatment of various diseases.

Synthesis Methods

The synthesis of 3-[(5-Methyl-1,2-oxazol-3-yl)methyl]-4,5,6,7-tetrahydro-1,3-benzothiazol-2-one can be achieved using different methods. One of the most common methods involves the reaction of 5-methyl-3-oxazolidinone with 2-mercaptobenzothiazole in the presence of a base. This method has been reported to produce high yields of the desired product.